Cas no 312944-77-7 ((5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione)

• Product Name: (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione
• CAS No: 312944-77-7
• MF: C₁₀H₆BrNO₂S
• MW: 284.129140377045
• CID: 1446516
• PubChem ID: 1513952
• Update Time: 2025-06-08

(5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(2-bromophenyl)methylene]-
• (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione
• F0037-7280
• AKOS000321969
• BLCHWUBPPGEKBS-VMPITWQZSA-N
• (5E)-5-[(2-bromophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• STK220534
• (E)-5-(2-bromobenzylidene)thiazolidine-2,4-dione
• (5E)-5-(2-Bromobenzylidene)-1,3-thiazolidine-2,4-dione #
• 5-(2-Bromo-benzylidene)-thiazolidine-2,4-dione
• (5E)-5-(2-Bromobenzylidene)-1,3-thiazolidine-2,4-dione
• 312944-77-7

• Inchi： 1S/C10H6BrNO2S/c11-7-4-2-1-3-6(7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)/b8-5+
• InChI Key： BLCHWUBPPGEKBS-VMPITWQZSA-N
• SMILES： BrC1C=CC=CC=1/C=C1\C(NC(=O)S\1)=O

Computed Properties

• Exact Mass: 282.93028
• Monoisotopic Mass: 282.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 46.17

Additional information on (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione

Introduction to (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 312944-77-7)

(5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 312944-77-7, belongs to the thiazolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromophenyl group and a methylidene bridge, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure consists of a thiazolidine ring system fused with a carbonyl group at the 2-position and a ketone at the 4-position. The 2-bromophenyl substituent at the 5-position introduces a halogen atom that can participate in various chemical reactions, including cross-coupling reactions, which are commonly employed in synthetic organic chemistry. This feature makes the compound particularly useful in the synthesis of more complex molecules and in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazolidine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione has been investigated for its potential role in modulating inflammatory pathways and inhibiting certain enzymes associated with metabolic disorders. The bromophenyl moiety is particularly noteworthy as it can serve as a handle for further functionalization, allowing researchers to tailor the compound’s properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit analogous pharmacological effects while potentially offering improved efficacy or reduced toxicity. Researchers have leveraged computational modeling and high-throughput screening techniques to identify promising derivatives of this scaffold. These efforts have led to several novel compounds that are currently undergoing further investigation in preclinical models.

The synthesis of (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the phenyl ring is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, which is essential for its use in both academic research and industrial applications.

The biological activity of this compound has been studied in various cellular and animal models. Preliminary results indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its interaction with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) has been explored, suggesting potential therapeutic benefits in conditions like arthritis and other inflammatory diseases. These findings underscore the importance of continued research into this class of compounds.

The development of new pharmaceuticals often relies on understanding the mechanistic basis of drug action. In the case of (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione, researchers are employing advanced spectroscopic techniques and molecular biology tools to elucidate its mode of action. These studies aim to identify specific binding sites within target proteins and assess how the compound influences cellular processes. Such insights are crucial for optimizing drug design and improving therapeutic outcomes.

The future prospects for this compound are promising, with ongoing research focused on expanding its chemical diversity through structural modifications. By incorporating different substituents or altering the core thiazolidine scaffold, scientists hope to uncover new biological activities and enhance existing ones. Collaborative efforts between academia and industry are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, (5E)-5-(2-bromophenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 312944-77-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.